Cas no 2228825-19-0 (4-(1-ethylcyclobutyl)butanal)

• Product Name: 4-(1-ethylcyclobutyl)butanal
• CAS No: 2228825-19-0
• MF: C₁₀H₁₈O
• MW: 154.249323368073
• CID: 6574504
• PubChem ID: 165627529
• Update Time: 2025-08-05

4-(1-ethylcyclobutyl)butanal Chemical and Physical Properties

Names and Identifiers

• 4-(1-ethylcyclobutyl)butanal
• EN300-1775338
• 2228825-19-0

• Inchi： 1S/C10H18O/c1-2-10(7-5-8-10)6-3-4-9-11/h9H,2-8H2,1H3
• InChI Key： ANUNKPGVVYHWMA-UHFFFAOYSA-N
• SMILES： O=CCCCC1(CC)CCC1

Computed Properties

• Exact Mass: 154.135765193g/mol
• Monoisotopic Mass: 154.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 17.1Ų

Additional information on 4-(1-ethylcyclobutyl)butanal

Professional Introduction to 4-(1-ethylcyclobutyl)butanal (CAS No. 2228825-19-0)

4-(1-ethylcyclobutyl)butanal, identified by its Chemical Abstracts Service (CAS) number CAS No. 2228825-19-0, is a significant compound in the field of organic chemistry and pharmaceutical research. This aldehyde derivative features a unique structural motif consisting of an ethylcyclobutyl group attached to a butanal backbone, making it a valuable intermediate in synthetic chemistry and drug development.

The compound's molecular structure, characterized by a cycloalkyl side chain and an aldehyde functional group, positions it as a versatile building block for more complex molecules. In recent years, the exploration of such structural motifs has gained considerable attention due to their potential applications in medicinal chemistry. The cycloalkyl moiety, particularly in the form of ethylcyclobutyl, is known for its ability to modulate pharmacokinetic properties, including solubility and metabolic stability, which are critical factors in drug design.

Recent studies have highlighted the utility of 4-(1-ethylcyclobutyl)butanal in the synthesis of novel pharmacophores. Researchers have demonstrated its role as a precursor in the development of small-molecule inhibitors targeting various biological pathways. For instance, derivatives of this compound have been investigated for their potential in modulating enzyme activities associated with inflammatory responses and neurodegenerative diseases. The aldehyde group provides a reactive site for further functionalization, enabling the creation of diverse chemical libraries for high-throughput screening.

The synthesis of CAS No. 2228825-19-0 involves multi-step organic transformations, often requiring precise control over reaction conditions to achieve high yields and purity. Advances in catalytic methods and green chemistry principles have improved the efficiency of these synthetic routes, making the compound more accessible for industrial applications. Additionally, computational chemistry techniques have been employed to optimize reaction conditions and predict the structural properties of derivatives.

In the context of drug discovery, the structural features of 4-(1-ethylcyclobutyl)butanal make it an attractive candidate for further exploration. The cycloalkyl ring can enhance binding affinity to biological targets by introducing steric hindrance and improving lipophilicity, while the aldehyde group allows for covalent interactions with nucleophiles in biological systems. These properties have been leveraged in the design of probes for biochemical assays and in the development of targeted therapeutics.

One notable application of this compound is in the synthesis of chiral derivatives, which are crucial for developing enantiomerically pure drugs with enhanced efficacy and reduced side effects. The ethylcyclobutyl group can be easily modified to introduce stereocenters, making it a valuable scaffold for asymmetric synthesis. Such modifications have been explored in recent patents and scientific literature, demonstrating the compound's potential as a key intermediate in fine chemical synthesis.

The pharmaceutical industry has shown interest in exploring new analogs of CAS No. 2228825-19-0 due to their perceived pharmacological benefits. Preclinical studies have begun to investigate the biological activity of various derivatives, focusing on their potential as treatments for metabolic disorders, cancer, and infectious diseases. The aldehyde functionality allows for further derivatization into amides, esters, or other pharmacologically relevant groups, expanding the scope of possible applications.

The growing body of research on this compound underscores its importance as a chemical entity with broad utility. As synthetic methodologies continue to evolve, new ways to access and modify derivatives of 4-(1-ethylcyclobutyl)butanal will likely emerge, further enhancing its role in medicinal chemistry and materials science. Collaborative efforts between academia and industry are essential to fully harness its potential and translate laboratory findings into tangible benefits for society.

In conclusion, 4-(1-ethylcyclobutyl)butanal (CAS No. 2228825-19-0) represents a promising compound with diverse applications in synthetic chemistry and drug development. Its unique structural features offer opportunities for innovation across multiple disciplines, from academic research to industrial manufacturing. Continued investigation into its properties and derivatives will undoubtedly yield significant advancements in the field.